Cas no 1352222-18-4 (1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one)

1-(3-Chloro-4-methylphenyl)-2,2-difluoroethan-1-one is a fluorinated aromatic ketone characterized by its unique structural features, including a chloro-methyl-substituted phenyl ring and a difluoroacetyl group. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. The presence of both chlorine and fluorine substituents enhances its reactivity in nucleophilic and electrophilic transformations, enabling selective functionalization. Its stability under standard conditions and compatibility with common solvents further facilitate its utility in multistep syntheses. Researchers value this compound for its ability to introduce difluoroacetyl motifs into complex molecular frameworks, expanding access to fluorinated derivatives with tailored properties.

1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one structure

1352222-18-4 structure

Product Name:1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one

CAS No:1352222-18-4

MF:C₉H₇ClF₂O

MW:204.6011

MDL:MFCD20920499

CID:5088829

PubChem ID:91658558

Update Time:2025-06-06

1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(3-Chloro-4-methylphenyl)-2,2-difluoroethanone
- 1-(3-Chloro-4-methyl-phenyl)-2,2-difluoro-ethanone
- 1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one
- MDL： MFCD20920499
- Inchi： 1S/C9H7ClF2O/c1-5-2-3-6(4-7(5)10)8(13)9(11)12/h2-4,9H,1H3
- InChI Key： RBHBIBRIIILEED-UHFFFAOYSA-N
- SMILES： ClC1C([H])=C(C(C([H])(F)F)=O)C([H])=C([H])C=1C([H])([H])[H]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 196
XLogP3: 4.1
Topological Polar Surface Area: 17.1

1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1932978-0.05g	1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one	1352222-18-4		0.05g	$768.0	2023-09-17
Enamine	EN300-1932978-0.1g	1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one	1352222-18-4		0.1g	$804.0	2023-09-17
Enamine	EN300-1932978-0.25g	1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one	1352222-18-4		0.25g	$840.0	2023-09-17
Enamine	EN300-1932978-0.5g	1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one	1352222-18-4		0.5g	$877.0	2023-09-17
Enamine	EN300-1932978-1.0g	1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one	1352222-18-4		1g	$943.0	2023-06-02
Enamine	EN300-1932978-2.5g	1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one	1352222-18-4		2.5g	$1791.0	2023-09-17
Enamine	EN300-1932978-5.0g	1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one	1352222-18-4		5g	$2732.0	2023-06-02
Enamine	EN300-1932978-10.0g	1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one	1352222-18-4		10g	$4052.0	2023-06-02
Aaron	AR00LKZ7-250mg	1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-one	1352222-18-4	95%	250mg	$500.00	2025-02-13
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